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Compound of Interest

Compound Name: Tin(ll) chloride dihydrate

Cat. No.: B6331548

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of tin(ll) chloride
dihydrate (SnCl2:-2H20) in various organic solvents. This information is critical for professionals
in research and development who utilize this versatile reagent in organic synthesis, catalysis,
and the formulation of pharmaceutical compounds.

Quantitative Solubility Data

The solubility of tin(ll) chloride dihydrate in organic solvents is a key parameter for its
effective use in various applications. The following table summarizes the available quantitative
solubility data. It is important to note that the solubility can be influenced by factors such as
temperature, the presence of impurities, and the water content of the solvent.

Solubility ( g/100 g

Solvent Chemical Formula Temperature (°C)
of solvent)

Ethyl Alcohol C2HsOH 54.4 23

Acetone CH3COCHs 42.7 23

Dimethyl Sulfoxide

(CH3)2S0 40 25
(DMSO)
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Note: Quantitative solubility data for tin(ll) chloride dihydrate in a wider range of organic
solvents is not readily available in comprehensive databases. For other solvents, qualitative
solubility information is provided in the following section.

Qualitative Solubility Information

Tin(ll) chloride dihydrate exhibits varying degrees of solubility in other common organic
solvents. This qualitative information can be valuable for initial solvent screening in
experimental design.

e Soluble in: Methanol, Ethanol, Acetone, Diethyl ether, Tetrahydrofuran (THF), Ethyl acetate,
Glacial acetic acid, Pyridine.[1][2][3]

e Insoluble in: Xylene, Petroleum naphtha.[3]

It is important to note that tin(Il) chloride solutions can be susceptible to hydrolysis and
oxidation. The presence of a small amount of hydrochloric acid can often improve solubility and
stability in protic solvents by suppressing hydrolysis.

Experimental Protocol: Determination of Solubility
by Gravimetric Method

This section provides a detailed methodology for determining the solubility of tin(ll) chloride
dihydrate in an organic solvent of interest using the gravimetric method.

3.1. Materials and Equipment

e Tin(ll) chloride dihydrate (SnCl2-2H20), analytical grade

» Organic solvent of interest, anhydrous grade

o Thermostatically controlled shaker or magnetic stirrer with heating capabilities
o Analytical balance (readable to £0.0001 g)

o Glass vials with airtight caps

o Syringe filters (chemically compatible with the solvent)
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e Syringes

e Pre-weighed, dry glass weighing dishes
e Drying oven

» Desiccator

e Personal Protective Equipment (PPE): safety goggles, lab coat, and chemically resistant
gloves.

3.2. Safety Precautions

o Tin(ll) chloride dihydrate is corrosive and can cause severe skin burns and eye damage.[4]
[5] Itis also harmful if swallowed.[5]

» Always handle tin(ll) chloride dihydrate in a well-ventilated area or a fume hood.[1][6]

o Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,
and chemically resistant gloves.[6][7]

o Consult the Safety Data Sheet (SDS) for tin(ll) chloride dihydrate and the chosen organic
solvent before starting any experimental work.[1][4][6]

3.3. Step-by-Step Procedure
o Preparation of Saturated Solution:

o Add an excess amount of tin(ll) chloride dihydrate to a glass vial containing a known
volume of the organic solvent. The presence of undissolved solid is crucial to ensure
saturation.

o Seal the vial tightly to prevent solvent evaporation.

o Place the vial in a thermostatically controlled shaker or on a magnetic stirrer set to the
desired temperature.
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o Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours), with continuous
agitation to ensure equilibrium is reached.

o Sample Collection and Filtration:

o Once equilibrium is achieved, stop the agitation and allow the undissolved solid to settle.

o Carefully draw a known volume of the supernatant (the clear liquid phase) into a syringe.

o Attach a syringe filter to the syringe and filter the solution into a pre-weighed, dry glass
weighing dish. This step is critical to remove any undissolved solid particles.

e Solvent Evaporation:

o Record the mass of the weighing dish containing the filtered solution.

o Place the weighing dish in a drying oven set to a temperature appropriate for the solvent's
boiling point, ensuring it is below the decomposition temperature of tin(ll) chloride
dihydrate. A gentle stream of inert gas (e.g., nitrogen) can facilitate drying and prevent
oxidation.

o Continue heating until all the solvent has evaporated and a constant weight of the solid
residue is achieved.

e Data Analysis:

[¢]

After cooling the weighing dish to room temperature in a desiccator, record the final mass.

o Calculate the mass of the dissolved tin(ll) chloride dihydrate by subtracting the initial
mass of the empty weighing dish from the final mass.

o Calculate the mass of the solvent by subtracting the mass of the dissolved solid from the
mass of the solution.

o Express the solubility in grams of solute per 100 grams of solvent.
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Visualization of a Key Application: The Stephen
Reduction

Tin(I) chloride is a widely used reducing agent in organic synthesis. One notable application is
the Stephen reduction, which converts a nitrile to an aldehyde. The following diagram illustrates
the workflow of this reaction.
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Caption: Workflow of the Stephen Reduction Reaction.

This in-depth guide provides essential information on the solubility of tin(ll) chloride dihydrate

in organic solvents, a detailed experimental protocol for its determination, and a visual
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representation of one of its key applications in organic synthesis. This knowledge is
fundamental for researchers and professionals working with this important chemical reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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